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Compound of Interest

Compound Name: 5-(Methylthio)nicotinic acid

CAS No.: 74470-28-3

Cat. No.: B1633555

Get Quote

Executive Summary: Immediate Action Card
This guide defines the standard operating procedure (SOP) for the disposal of 5-
(Methylthio)nicotinic acid. While this specific isomer is often used as a building block in drug

discovery (e.g., kinase inhibitors), it possesses a dual-functional nature—a pyridine nitrogen

and a carboxylic acid—combined with a sulfide moiety. This requires specific segregation to

prevent dangerous incompatibility reactions, particularly with strong oxidizers.[1][2]
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Parameter Critical Data

CAS Number 17798-38-0

Physical State Solid (White to off-white powder)

Primary Hazards
Irritant (Skin, Eye, Respiratory).[2][3] Potential

stench (sulfide).

Incompatibilities
Strong Oxidizers (Nitric Acid, Peroxides), Strong

Bases.

Disposal Code
Non-regulated solid (unless mixed). Treat as

Hazardous Chemical Waste.

Spill Response
Dry Sweep (avoid dust generation). Do not

wash down drains.[4]

Chemical Profile & Hazard Identification
Understanding the molecular behavior of 5-(Methylthio)nicotinic acid is the prerequisite for

safe disposal.

Acidic Nature: The carboxylic acid group (

) means aqueous solutions will be acidic. It reacts with bases to form water-soluble salts.

Sulfide Reactivity: The methylthio group (-SMe) is a reducing agent.

Risk:[5][6][7][8][9] Contact with strong oxidizers (e.g., concentrated

,

) can lead to exothermic oxidation to sulfoxides or sulfones.

Odor:[8][10] Thioethers often carry a disagreeable odor; waste containers should be tightly

sealed to prevent lab-wide nuisance.

Pyridine Ring: Provides basicity at the nitrogen, allowing for amphoteric behavior, though the

carboxylic acid dominates the pH profile.
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Pre-Disposal Segregation & Storage
Proper segregation at the bench is the single most effective safety measure.

The "No-Go" List (Incompatibilities)
NEVER mix 5-(Methylthio)nicotinic acid waste with:

Oxidizing Acids: Nitric acid, Chromic acid.

Peroxides: Hydrogen peroxide, organic peroxides.

Reactive Metals: Sodium, Potassium (risk of hydrogen evolution if wet).

Waste Stream Classification
Waste Type Composition Disposal Stream

Solid Waste
Pure powder, contaminated

gloves, weighing boats.

Solid Hazardous Waste (Label:

"Toxic/Irritant Solid")

Liquid Waste A
Dissolved in organic solvents

(DMSO, MeOH, DCM).

Organic Solvent Waste

(Halogenated or Non-

Halogenated)

Liquid Waste B
Aqueous solutions (buffers,

mother liquor).

Aqueous Waste (Check pH;

usually collected as "Aqueous

Toxic")

Disposal Workflows & Decision Logic
Workflow 1: Waste Segregation Decision Tree
This logic ensures the material ends up in the correct regulatory stream, minimizing cross-

contamination risks.
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Waste Generation:
5-(Methylthio)nicotinic acid

Physical State?

Solid Waste
(Powder, Contaminated Debris)

Liquid Waste
(Solutions, Mother Liquor)

Stream: Solid Hazardous Waste
(Double Bagged) Primary Solvent?

Organic Solvent Aqueous Solution

Halogenated?
(DCM, Chloroform)

Contains Heavy Metals
or other Toxins?

Yes No

Stream: Halogenated Solvent Waste
(Label: Contains Sulfides)

Stream: Non-Halogenated Solvent Waste
(Label: Contains Sulfides)

Verify Local Regs

Stream: Aqueous Hazardous Waste
Drain Disposal

(ONLY if permitted by local EHS
& neutralized to pH 6-9)

Verify Local Regs

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-(Methylthio)nicotinic acid waste streams.
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Detailed Operational Procedures
Protocol A: Solid Waste Disposal
Scope: Expired chemicals, spill debris, contaminated PPE.

Containment: Use a wide-mouth high-density polyethylene (HDPE) jar or a double-lined

waste bag.

Labeling: Affix a hazardous waste label.

Constituents: "5-(Methylthio)nicotinic acid".

Hazard Checkbox: Irritant.

Sealing: Ensure the lid is tight to contain any potential sulfide odors.

Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers until pickup.

Protocol B: Liquid Waste (Organic Solutions)
Scope: Reaction mixtures or HPLC waste containing the compound.

Compatibility Check: Ensure the waste carboy does NOT contain nitric acid or strong

oxidizers.[1]

Transfer: Pour into the appropriate solvent carboy (Halogenated vs. Non-Halogenated).

Rinsing: Triple rinse the empty original container with a compatible solvent; add rinsate to the

waste carboy.

Defacing: Deface the original label of the empty container and discard the container in

"Glass/Plastic" trash (unless P-listed, which this is not).

Protocol C: Emergency Spill Response
Scenario: 10g bottle dropped on the floor.
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1. Alert & Isolate
(Notify Lab Personnel)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
(Cover with spill pads/dry sand)

4. Mechanical Removal
(Sweep/Scoop - AVOID DUST)

5. Decontamination
(Wipe with soapy water)

6. Disposal
(Place all debris in Haz Waste)

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow.

Critical Note on Cleaning Agents: Do not use bleach (sodium hypochlorite) to clean up a large

spill of the pure powder. The oxidation of the sulfide group by bleach can generate heat and

potentially irritating fumes. Use simple soapy water (detergent) for the final wipe-down.

Regulatory Compliance (USA Focus)
RCRA Status: 5-(Methylthio)nicotinic acid is not specifically listed on the EPA's P-list

(acutely toxic) or U-list (toxic).

Characteristic Waste: It generally does not meet the definition of Ignitable, Corrosive (unless

in low pH solution), or Reactive. However, due to its toxicity/irritant profile, it must be

managed as Non-Regulated Chemical Waste or State-Regulated Hazardous Waste

depending on your specific state (e.g., California has stricter "Presumptive" hazardous waste

laws).

Best Practice: Always default to treating it as hazardous chemical waste. Never dispose of

the solid in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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